Cas no 41817-96-3 (Benzenesulfonamide, 3-nitro-4-(1-piperidinyl)-)
41817-96-3 structure
Product Name:Benzenesulfonamide, 3-nitro-4-(1-piperidinyl)-
CAS No:41817-96-3
MF:C11H15N3O4S
MW:285.319501161575
CID:334971
PubChem ID:300075
Update Time:2025-04-19
Benzenesulfonamide, 3-nitro-4-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 3-nitro-4-(1-piperidinyl)-
- 3-nitro-4-piperidin-1-ylbenzenesulfonamide
- 3-nitro-4-piperidylbenzenesulfonamide
- AC1L6VI5
- CTK1D8844
- MolPort-000-650-737
- NSC174169
- ST060543
- 41817-96-3
- AASPRUQATTUAOP-UHFFFAOYSA-N
- Z31192684
- AKOS000536897
- 3-Nitro-4-(1-piperidinyl)benzenesulfonamide #
- 3-Nitro-4-[N-piperidino]benzenesulfonamide
- DTXSID10306121
- 3-Nitro-4-(1-piperidinyl)benzenesulfonamide
- NSC-174169
-
- Inchi: 1S/C11H15N3O4S/c12-19(17,18)9-4-5-10(11(8-9)14(15)16)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H2,12,17,18)
- InChI Key: AASPRUQATTUAOP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCCCC1)(N)(=O)=O
Computed Properties
- Exact Mass: 285.07845
- Monoisotopic Mass: 285.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.409
- Boiling Point: 505.4°Cat760mmHg
- Flash Point: 259.5°C
- Refractive Index: 1.61
- PSA: 106.54
- LogP: 3.60180
Benzenesulfonamide, 3-nitro-4-(1-piperidinyl)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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